Cas no 114749-81-4 (Pentacosane, 5,17-dimethyl-)
Pentacosane, 5,17-dimethyl- structure
Product Name:Pentacosane, 5,17-dimethyl-
CAS No:114749-81-4
MF:C27H56
MW:380.733549118042
CID:1204851
PubChem ID:56936185
Update Time:2025-04-20
Pentacosane, 5,17-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentacosane, 5,17-dimethyl-
- 5,17-dimethylpentacosane
- LMFA11000441
- DTXSID80718919
- 114749-81-4
-
- Inchi： 1S/C27H56/c1-5-7-9-10-16-19-24-27(4)25-21-18-15-13-11-12-14-17-20-23-26(3)22-8-6-2/h26-27H,5-25H2,1-4H3
- InChI Key： CMYHRIYCOQTQRW-UHFFFAOYSA-N
- SMILES： C(C)(CCCCCCCC)CCCCCCCCCCCC(C)CCCC
Computed Properties
- Exact Mass: 380.43848
- Monoisotopic Mass: 380.438201786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pentacosane, 5,17-dimethyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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